![molecular formula C14H14N2O5S B4111913 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide](/img/structure/B4111913.png)
2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide
Overview
Description
2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide, also known as HMB, is a small molecule that has been extensively studied for its potential as a therapeutic agent. HMB has been shown to have a range of biochemical and physiological effects, and its mechanism of action is well understood. In
Mechanism of Action
The mechanism of action of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide involves the inhibition of various enzymes and signaling pathways. 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects
2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has a range of biochemical and physiological effects. In cancer research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the migration and invasion of cancer cells. In diabetes research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to improve glucose tolerance and insulin sensitivity by increasing the expression of insulin signaling proteins. In inflammation research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One advantage of using 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in lab experiments is its well-understood mechanism of action. This allows researchers to design experiments that specifically target the pathways and enzymes affected by 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide. However, one limitation of using 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are many potential future directions for research on 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide. One area of interest is the development of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide analogs with improved solubility and bioavailability. Another area of interest is the use of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in combination with other therapeutic agents, such as chemotherapy drugs or immune checkpoint inhibitors. Additionally, further research is needed to fully understand the role of 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide in various diseases and to identify the most effective dosages and administration methods.
Scientific Research Applications
2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been studied for its potential as a therapeutic agent in various diseases, including cancer, diabetes, and inflammation. In cancer research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In diabetes research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to improve glucose tolerance and insulin sensitivity. In inflammation research, 2-hydroxy-5-{[(2-methoxyphenyl)amino]sulfonyl}benzamide has been shown to reduce the production of inflammatory cytokines.
properties
IUPAC Name |
2-hydroxy-5-[(2-methoxyphenyl)sulfamoyl]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O5S/c1-21-13-5-3-2-4-11(13)16-22(19,20)9-6-7-12(17)10(8-9)14(15)18/h2-8,16-17H,1H3,(H2,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSVIIEIGCLPMIB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)O)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.